Cas no 842974-39-4 (2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide)

• Product Name: 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide
• CAS No: 842974-39-4
• MF: C₁₄H₁₉ClN₂O
• MW: 266.766462564468
• CID: 3081574
• PubChem ID: 3160570
• Update Time: 2025-10-31

2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[4-(3-methyl-piperidin-1-yl)-phenyl]-acetamide
• AKOS024306514
• 2-chloro-N-[4-(3-methylpiperidin-1-yl)phenyl]acetamide
• AKOS000302756
• 2-Chloro-N-(4-(3-methylpiperidin-1-yl)phenyl)acetamide
• 842974-39-4
• 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide

• MDL： MFCD06589845
• Inchi： 1S/C14H19ClN2O/c1-11-3-2-8-17(10-11)13-6-4-12(5-7-13)16-14(18)9-15/h4-7,11H,2-3,8-10H2,1H3,(H,16,18)
• InChI Key： XLYILAICUBXNDB-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)N1CCCC(C)C1)=O

Computed Properties

• Exact Mass: 266.1185909Da
• Monoisotopic Mass: 266.1185909Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide

Professional Introduction to Compound with CAS No. 842974-39-4 and Product Name: 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide

The compound with the CAS number 842974-39-4 and the product name 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound includes a chloro-substituted phenylacetamide moiety linked to a piperidine ring, which is a common pharmacophore in many bioactive molecules.

Recent research has highlighted the importance of 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide in the design of novel therapeutic agents. The presence of the chloro group enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. Additionally, the piperidine ring contributes to the compound's solubility and bioavailability, which are critical factors in drug formulation. These attributes have positioned this compound as a promising candidate for further investigation in various therapeutic areas.

In the realm of medicinal chemistry, the synthesis and characterization of 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide have been subjects of extensive study. Researchers have been exploring its potential as a scaffold for developing new drugs targeting neurological disorders, infectious diseases, and inflammatory conditions. The structural motif of this compound exhibits similarities to known bioactive molecules, suggesting that it may interact with specific biological targets with high affinity.

One of the most intriguing aspects of 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide is its mechanism of action. Preliminary studies indicate that it may exert its effects by modulating neurotransmitter systems or by inhibiting key enzymes involved in disease pathways. For instance, its interaction with receptors or channels in the central nervous system could lead to novel treatments for conditions such as depression, anxiety, and epilepsy. Furthermore, its potential to interfere with bacterial or viral enzymes might make it a valuable asset in combating resistant strains of pathogens.

The pharmacokinetic profile of 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to study these properties in detail. These studies have provided valuable insights into the compound's behavior within biological systems.

From a synthetic chemistry perspective, 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide serves as an excellent building block for more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. Researchers have developed innovative synthetic routes to produce this compound efficiently and on a scalable basis. These advancements have not only facilitated further research but also opened up new avenues for drug discovery.

The regulatory landscape for pharmaceutical compounds like 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide is stringent and requires rigorous testing before approval for clinical use. However, the growing body of preclinical data supporting its potential has sparked interest among regulatory agencies worldwide. Collaborative efforts between academic institutions and pharmaceutical companies are underway to streamline the process of bringing such compounds from laboratory research to market-ready drugs.

Future directions in the study of 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide include exploring its interactions with other biological targets and assessing its efficacy in animal models of disease. Additionally, computational methods such as molecular docking and computer-assisted drug design are being utilized to predict how this compound might behave within complex biological systems. These computational approaches complement traditional experimental methods and can accelerate the discovery process significantly.

In conclusion, 2-Chloro-N-4-(3-methyl-1-piperidinyl)phenylacetamide represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of this compound grows, so too does our ability to harness its potential for improving human health. The continued exploration of such molecules will undoubtedly lead to breakthroughs that benefit patients worldwide.